![molecular formula C20H17NO6 B2645027 2-(2-Methoxyphenyl)-2-oxoethyl 2-(1,3-dioxoisoindolin-2-yl)propanoate CAS No. 923221-02-7](/img/structure/B2645027.png)
2-(2-Methoxyphenyl)-2-oxoethyl 2-(1,3-dioxoisoindolin-2-yl)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(2-Methoxyphenyl)-2-oxoethyl 2-(1,3-dioxoisoindolin-2-yl)propanoate” is a chemical compound that is part of a class of compounds known as 1,3-dioxoisoindolin-2-yl urea analogs . These compounds have been studied for their potential anticancer and antioxidant properties .
Synthesis Analysis
The synthesis of 1,3-dioxoisoindolin-2-yl urea analogs, which includes “2-(2-Methoxyphenyl)-2-oxoethyl 2-(1,3-dioxoisoindolin-2-yl)propanoate”, involves a multistep process . The compounds are synthesized in good yields and characterized using spectroscopic techniques .Molecular Structure Analysis
The molecular structure of “2-(2-Methoxyphenyl)-2-oxoethyl 2-(1,3-dioxoisoindolin-2-yl)propanoate” is characterized by the presence of a 1,3-dioxoisoindolin-2-yl group and a 2-methoxyphenyl group . The compound forms a three-dimensional network through intermolecular C-H⋯O, N-H⋯O, and O-H⋯N hydrogen bonds .Scientific Research Applications
Anticancer Applications
The compound has been studied for its potential anticancer properties . For instance, 1-(4-Bromophenyl)-3-(1,3-dioxoisoindolin-2-yl)urea, a similar compound, exhibited moderate but significant anticancer activity against several cancer cell lines . It was found to exhibit better anticancer activity than thalidomide against non-small cell lung, CNS, melanoma, renal, prostate, and breast cancer cell lines .
Antioxidant Applications
The compound has also been studied for its antioxidant potential . Two similar compounds, 1-(2-Methoxyphenyl)-3-(1,3-dioxoisoindolin-2-yl)urea and 1-(4-Methoxyphenyl)-3-(1,3-dioxoisoindolin-2-yl)urea, demonstrated significant antioxidant activity .
Inhibitors of Reverse Transcriptase
Compounds with a similar structure have been designed and synthesized as HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors . These compounds showed weak Reverse Transcriptase inhibitory activity at certain concentrations .
Drug Development
The compound’s structure and properties make it a potential candidate for drug development. For example, it could be used to develop new drugs with improved selectivity, high potency, and less toxicity .
Molecular Docking Studies
The compound can be used in molecular docking studies to understand its interaction with certain molecular targets. For instance, one of the similar compounds displayed an efficient binding against the EGFR with a docking score of -7.558 kcal/mol .
Synthetic Chemistry
The compound can be used in synthetic chemistry as a building block to synthesize other complex molecules .
Future Directions
The future directions for the study of “2-(2-Methoxyphenyl)-2-oxoethyl 2-(1,3-dioxoisoindolin-2-yl)propanoate” and related compounds could involve further investigation into their anticancer and antioxidant properties . Additionally, more studies could be conducted to understand their mechanism of action and potential therapeutic applications .
properties
IUPAC Name |
[2-(2-methoxyphenyl)-2-oxoethyl] 2-(1,3-dioxoisoindol-2-yl)propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO6/c1-12(21-18(23)13-7-3-4-8-14(13)19(21)24)20(25)27-11-16(22)15-9-5-6-10-17(15)26-2/h3-10,12H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LREQXGQBHDOPPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OCC(=O)C1=CC=CC=C1OC)N2C(=O)C3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methoxyphenyl)-2-oxoethyl 2-(1,3-dioxoisoindolin-2-yl)propanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.